1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C20H25NO2S2/c22-20(10-14-25-19-6-2-1-3-7-19)21-11-8-17(9-12-21)15-24-16-18-5-4-13-23-18/h1-7,13,17H,8-12,14-16H2
• InChI Key: WWXSYGGGEJIZHR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CSCC2=CC=CO2)C(=O)CCSC3=CC=CC=C3
• Molecular Formula: C20H25NO2S2
• Molecular Weight: 375.6 g/mol

Description

1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-3-(phenylthio)propan-1-one, commonly known as FTPP, is a novel chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FTPP is a member of the piperidine class of compounds and has a unique chemical structure that makes it a promising candidate for research in the fields of medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

Synthesis and Pharmacological Activities

• A series of novel derivatives, including compounds structurally related to 1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-3-(phenylthio)propan-1-one, were synthesized and evaluated for their antidepressant and antianxiety activities. Notably, certain compounds demonstrated a significant reduction in immobility times in behavioral tests, indicating potential antidepressant effects. Additionally, some derivatives showcased notable antianxiety activity, marking them as promising candidates for further pharmacological studies (J. Kumar et al., 2017).

Analytical Methods and Chemical Synthesis

• A new series of piperidine ring-modified thiopene, furan, and pyridyl alcohol and methyl ether analogues of (±)-threo-methyl phenyl (piperidin-2-yl) acetate, including structures related to the compound , was synthesized. This synthesis involved various modifications to standard literature procedures, resulting in improved reaction efficiency and generally good yields. The chemical structure of these compounds was confirmed using spectral data, underscoring the versatility of these synthetic methods in producing structurally diverse analogues (B. Ojo, 2012).

Imaging and Diagnostic Applications

• [11C]CPPC, a PET radiotracer structurally related to the compound in focus, has been identified as a specific marker for CSF1R, a microglia-specific marker. This compound is instrumental in imaging reactive microglia and disease-associated microglia, contributing to the understanding of neuroinflammation in various neuropsychiatric disorders. The specificity of [11C]CPPC for CSF1R and its ability to measure microglial activity noninvasively make it a valuable tool in the development of new therapeutics for neuroinflammation-related conditions (A. Horti et al., 2019).